Cas no 1805994-54-0 (Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-acetate)

• Product Name: Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-acetate
• CAS No: 1805994-54-0
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4856793
• Update Time: 2025-06-13

Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-acetate

• Inchi： 1S/C10H12F2N2O2/c1-5-3-6(13)9(10(11)12)14-7(5)4-8(15)16-2/h3,10H,4,13H2,1-2H3
• InChI Key： ACRFPTKJXZZYHF-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C(C)C(CC(=O)OC)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 1
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-acetate

Research Brief on Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-acetate (CAS: 1805994-54-0): Recent Advances and Applications

Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-acetate (CAS: 1805994-54-0) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and anti-inflammatory agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound's structural motif, featuring a difluoromethyl group and an aminoacetate side chain, has been identified as a critical pharmacophore in several drug candidates. Recent synthetic methodologies have optimized the production of Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-acetate, with improvements in yield and purity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic approach that enhances the efficiency of the difluoromethylation step, reducing byproduct formation and enabling scalable synthesis.

In terms of biological activity, Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-acetate has shown promise as a building block for kinase inhibitors targeting diseases such as cancer and autoimmune disorders. A recent preclinical study highlighted its incorporation into a series of JAK3 inhibitors, where the difluoromethyl group was found to improve metabolic stability and target binding affinity. Additionally, its role in modulating inflammatory pathways has been investigated, with preliminary data suggesting potential applications in treating chronic inflammatory conditions.

Looking ahead, the versatility of Methyl 3-amino-2-(difluoromethyl)-5-methylpyridine-6-acetate positions it as a valuable scaffold for further medicinal chemistry exploration. Ongoing research is focused on expanding its utility in drug design, particularly in the development of next-generation small-molecule therapeutics. Future studies are expected to delve deeper into its pharmacokinetic properties and in vivo efficacy, paving the way for clinical translation.